Cas no 2229459-94-1 (3-(aminomethyl)-3-(2-methoxy-6-methylpyridin-4-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2-methoxy-6-methylpyridin-4-yl)cyclobutan-1-ol
• CAS No: 2229459-94-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6568921
• PubChem ID: 165687480
• Update Time: 2025-06-09

3-(aminomethyl)-3-(2-methoxy-6-methylpyridin-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2-methoxy-6-methylpyridin-4-yl)cyclobutan-1-ol
• EN300-1759555
• 2229459-94-1

• Inchi： 1S/C12H18N2O2/c1-8-3-9(4-11(14-8)16-2)12(7-13)5-10(15)6-12/h3-4,10,15H,5-7,13H2,1-2H3
• InChI Key： ATDPUJNUEUVMEY-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=C(N=C(C)C=2)OC)(CN)C1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-(aminomethyl)-3-(2-methoxy-6-methylpyridin-4-yl)cyclobutan-1-ol

3-(Aminomethyl)-3-(2-methoxy-6-methylpyridin-4-yl)cyclobutan-1-ol (CAS No. 2229459-94-1): A Comprehensive Overview

3-(Aminomethyl)-3-(2-methoxy-6-methylpyridin-4-yl)cyclobutan-1-ol (CAS No. 2229459-94-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties: 3-(Aminomethyl)-3-(2-methoxy-6-methylpyridin-4-yl)cyclobutan-1-ol is a cyclic compound with a cyclobutane ring and a pyridine moiety. The presence of an aminomethyl group and a methoxy-substituted pyridine ring imparts unique chemical and biological properties to this molecule. The compound is typically synthesized through a multi-step process involving the coupling of appropriate intermediates, followed by functional group modifications to achieve the desired structure. Recent studies have highlighted the importance of the cyclobutane ring in enhancing the compound's stability and bioavailability.

Synthesis Methods: The synthesis of 3-(aminomethyl)-3-(2-methoxy-6-methylpyridin-4-yl)cyclobutan-1-ol has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-bromo-2-methoxy-6-methylpyridine with a suitable cyclobutane derivative, followed by reduction and functional group manipulation to introduce the aminomethyl group. Another method involves palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the complex structure of this compound. These synthetic routes not only provide high yields but also offer flexibility in modifying the substituents for further optimization.

Biological Activities: 3-(Aminomethyl)-3-(2-methoxy-6-methylpyridin-4-yl)cyclobutan-1-ol has demonstrated a wide range of biological activities, making it a valuable candidate for drug development. One of its most notable properties is its ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors. Studies have shown that this compound can effectively bind to these receptors, potentially offering therapeutic benefits for conditions such as depression, anxiety, and Parkinson's disease. Additionally, recent research has explored its anti-inflammatory and neuroprotective effects, which could be beneficial in treating neurodegenerative disorders.

Cancer Research: In addition to its neurological applications, 3-(aminomethyl)-3-(2-methoxy-6-methylpyridin-4-yl)cyclobutan-1-ol has shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, as well as the inhibition of angiogenesis. These findings suggest that this compound could be developed into an effective anticancer agent with minimal side effects.

Clinical Trials and Future Prospects: While much of the research on 3-(aminomethyl)-3-(2-methoxy-6-methylpyridin-4-yl)cyclobutan-1-ol is still in preclinical stages, several clinical trials are underway to evaluate its safety and efficacy in humans. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The compound's favorable pharmacokinetic profile and low toxicity make it an attractive candidate for further clinical development.

Conclusion: In conclusion, 3-(aminomethyl)-3-(2-methoxy-6-methylpyridin-4-yl)cyclobutan-1-ol (CAS No. 2229459-94-1) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and biological activities make it an ideal candidate for further research and development in both neurological disorders and cancer treatment. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.